Cas no 2228814-26-2 (1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopentan-1-amine)

• Product Name: 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopentan-1-amine
• CAS No: 2228814-26-2
• MF: C₁₂H₂₁N₃
• MW: 207.315242528915
• CID: 5894378
• PubChem ID: 165625608
• Update Time: 2025-10-29

1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopentan-1-amine
• EN300-1781133
• 2228814-26-2

• Inchi： 1S/C12H21N3/c1-11(2,3)10-9(8-14-15-10)12(13)6-4-5-7-12/h8H,4-7,13H2,1-3H3,(H,14,15)
• InChI Key： PTOPSQXIUYOLFA-UHFFFAOYSA-N
• SMILES： NC1(C2C=NNC=2C(C)(C)C)CCCC1

Computed Properties

• Exact Mass: 207.173547683g/mol
• Monoisotopic Mass: 207.173547683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.7Ų

Additional information on 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopentan-1-amine

Introduction to 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopentan-1-amine (CAS No: 2228814-26-2)

1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopentan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 2228814-26-2, belongs to a class of heterocyclic amines that have been extensively studied for their pharmacological properties. The presence of both a cyclopentanamine moiety and a pyrazole ring in its molecular structure imparts distinct chemical and biological characteristics, making it a promising candidate for further investigation in drug discovery and development.

The molecular framework of 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopentan-1-amine consists of a cyclopentane ring substituted with an amine group at the 1-position and a 3-tert-butylpyrazole moiety at the 4-position. This specific arrangement of functional groups contributes to its potential interactions with biological targets, such as enzymes and receptors. The tert-butyl group enhances the lipophilicity of the molecule, which can be advantageous for membrane permeability and oral bioavailability, while the pyrazole ring is known for its ability to modulate various biological pathways.

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds containing the pyrazole scaffold. Pyrazoles have been reported to exhibit a wide range of biological activities, including anti-inflammatory, antiviral, anticancer, and antimicrobial properties. The incorporation of a pyrazole ring into 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopentan-1-amine suggests that this compound may possess similar pharmacological effects. Furthermore, the cyclopentane ring provides additional conformational flexibility, which can influence the binding affinity and selectivity of the molecule towards its intended targets.

Current research in medicinal chemistry increasingly emphasizes the development of multitarget-directed ligands (MTDLs), which are designed to interact with multiple biological targets simultaneously. This approach has shown promise in addressing complex diseases by modulating multiple pathways involved in pathogenesis. The structural features of 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopentan-1-amine make it a potential candidate for such an MTDL strategy. The presence of both the amine and pyrazole functionalities allows for interactions with various enzymes and receptors, potentially leading to synergistic therapeutic effects.

The synthesis of 1-(3-tert-butyl-1H-pyrazol-4-yl)cyclopentan-1-amine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the pyrazole derivative followed by its coupling with a cyclopentanamine precursor. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to facilitate these transformations efficiently. The tert-butyl group introduces steric hindrance, which can be exploited to fine-tune the pharmacokinetic properties of the compound.

Evaluation of the pharmacological properties of 1-(3-tert-butyl-1H-pyrazol-4-y lcyclopentan - 1 - amine) has been conducted using both in vitro and in vivo models. Preliminary studies have demonstrated promising activities in several key pharmacological assays. For instance, this compound has shown inhibitory effects on certain enzymes implicated in inflammation and pain signaling. Additionally, its interaction with receptors involved in neurotransmission has been explored, suggesting potential applications in central nervous system disorders.

The computational modeling studies have further supported the therapeutic potential of 1-(3 - tert - butyl - 1 H - pyrazol - 4 - yl ) cyclopentan - 1 - amine. Molecular docking simulations have revealed favorable binding affinities with various biological targets, including kinases and transcription factors. These findings provide a rational basis for designing further derivatives with enhanced potency and selectivity. The integration of computational chemistry with experimental validation has become an indispensable tool in modern drug discovery, enabling rapid identification of lead compounds like 1-(3 - tert - butyl - 1 H - pyrazol - 4 - yl ) cyclopentan - 1 - amine.

Future directions in the research on CAS No: 2228814 - 26 - 2 include optimizing its chemical structure for improved pharmacological profiles and exploring its mechanism of action in detail. Investigating its interactions with specific proteins and cellular pathways will provide deeper insights into its therapeutic potential. Additionally, formulation studies are being conducted to enhance its solubility and bioavailability, which are critical factors for clinical translation.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and clinicians. The unique structural features of CAS No: 2228814 - 26 - 2, particularly its combination of a cyclopentaneamine moiety and a pyrazole ring, position it as a valuable asset in this collaborative effort. As research continues to uncover new biological functions and therapeutic applications for this compound, it holds promise for contributing to advancements in medicine.